Cas no 64215-27-6 (3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo-)

• Product Name: 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo-
• CAS No: 64215-27-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD06446987
• CID: 1673129
• PubChem ID: 20312190
• Update Time: 2025-07-02

3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo-
• 4,6-dimethyl-1-(2-methylpropyl)-2-oxopyridine-3-carboxylic acid
• GMMYWRGHKYKZHF-UHFFFAOYSA-N
• SCHEMBL11636106
• CS-0326748
• AKOS012170586
• BBL034940
• 1-isobutyl-3-carboxy-4,6-dimethylpyrid-2-one
• 4,6-dimethyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• MFCD06446987
• 1-ISOBUTYL-4,6-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
• 1-isobutyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• VS-12766
• STL423968
• 64215-27-6

• MDL： MFCD06446987
• Inchi： 1S/C12H17NO3/c1-7(2)6-13-9(4)5-8(3)10(11(13)14)12(15)16/h5,7H,6H2,1-4H3,(H,15,16)
• InChI Key： GMMYWRGHKYKZHF-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C)C=C(C)N1CC(C)C

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo-

Comprehensive Overview of 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- (CAS No. 64215-27-6)

3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- (CAS No. 64215-27-6) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the pyridine derivative family, which is known for its versatile chemical properties. Researchers and industry professionals frequently search for pyridine derivatives, heterocyclic compounds, and CAS No. 64215-27-6 due to their relevance in drug discovery and material science.

The molecular structure of 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- features a pyridine ring substituted with methyl and oxo groups, enhancing its reactivity and potential for functionalization. This makes it a valuable intermediate in synthesizing more complex molecules. Recent trends in green chemistry and sustainable synthesis have increased interest in such compounds, as they can be optimized for eco-friendly production processes.

One of the most searched questions related to this compound is: "What are the applications of CAS No. 64215-27-6 in medicinal chemistry?" Studies suggest that pyridine derivatives like this one are pivotal in developing enzyme inhibitors and receptor modulators. Their ability to interact with biological targets makes them candidates for treating various conditions, aligning with the growing demand for precision medicine and targeted therapies.

Another hot topic is the role of 3-Pyridinecarboxylic acid derivatives in agrochemical innovation. With the global focus on food security and crop protection, researchers are exploring how such compounds can be used to develop safer and more effective pesticides. The compound’s structural flexibility allows for modifications that enhance its bioactivity while minimizing environmental impact.

From a technical perspective, the synthesis and characterization of CAS No. 64215-27-6 require advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods ensure purity and confirm molecular identity, which are critical for industrial and academic applications. The compound’s stability under various conditions is also a frequently searched topic, as it influences storage and handling protocols.

In summary, 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- (CAS No. 64215-27-6) is a multifaceted compound with broad relevance in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and innovation. By addressing common queries and aligning with current trends like sustainability and biocompatibility, this overview highlights the compound’s significance in advancing scientific and industrial progress.